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Compound of Interest

Compound Name: (7R)-7-Propan-2-yloxepan-2-one

Cat. No.: B067224

Disclaimer: No specific Safety Data Sheet (SDS) for (7R)-7-Propan-2-yloxepan-2-one was
found. The following information is extrapolated from the known hazards of its constituent
functional groups: a lactone (specifically, an oxepan-2-one, a derivative of e-caprolactone) and
an isopropy! ether. This document is intended for guidance and is not a substitute for a
comprehensive, compound-specific risk assessment, which should be performed by qualified
personnel before handling this substance.

Safety and Handling Procedures

(7R)-7-Propan-2-yloxepan-2-one is a chiral molecule containing a seven-membered lactone
ring and an isopropyl ether group. While specific toxicological data are unavailable, the safety
protocols should address the potential hazards associated with both lactones and ethers.
Lactones, such as e-caprolactone, can be irritating to the eyes and skin.[1][2][3] Ethers,
particularly isopropyl ethers, are highly flammable and can form explosive peroxides upon
exposure to air and light.[4][5][6][7]

Hazard Identification and Classification

Based on its structural components, (7R)-7-Propan-2-yloxepan-2-one should be handled as a
substance with the following potential hazards:

o Flammability: The presence of the isopropyl ether group suggests the compound may be a
flammable liquid.[5] Vapors may be heavier than air and form explosive mixtures with air.[8]
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» Peroxide Formation: Like other ethers, this compound may form explosive peroxides over
time, especially when exposed to air and light.[4][5][6] This risk is significant for isopropyl
ethers.[9][10] Peroxide formation can be initiated by heat, light, or the passage of time.[6]

o Eye and Skin Irritation: Lactones are known to cause eye irritation.[1][2][3] Prolonged or
repeated skin contact may also lead to irritation.

o Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[11]

 Ingestion: May be harmful if swallowed.[11]

Personal Protective Equipment (PPE)

A comprehensive assessment of the experimental conditions should guide the selection of
appropriate PPE. The following are minimum recommendations:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and vapors.[1][12]

» Hand Protection: Chemical-resistant gloves, such as nitrile or PVC, should be worn.[13][14]
Given that some ethers can permeate nitrile gloves relatively quickly, it is advisable to
change gloves immediately upon contamination.[15]

» Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required to protect against skin contact and in case of a fire.[15]

» Respiratory Protection: All handling of (7R)-7-Propan-2-yloxepan-2-one should be
conducted in a certified chemical fume hood to minimize inhalation of vapors.[12] If there is a
risk of exceeding exposure limits, a suitable respirator should be used.[12]

Storage and Handling

Proper storage and handling are critical to mitigate the risks of flammability and peroxide
formation.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated
area designated for flammable liquids.[2][4][12] The storage area should be away from heat,
sparks, open flames, and strong oxidizing agents.[1][4] Protect containers from physical
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damage and direct sunlight.[14] It is recommended to date the container upon receipt and
upon opening to track its age and potential for peroxide formation.[15]

e Handling:

[¢]

Work in a well-ventilated area, preferably a chemical fume hood.[12]

[e]

Keep away from ignition sources; use non-sparking tools and explosion-proof equipment.

[5]

Ground and bond containers when transferring the material to prevent static discharge.[9]

[e]

o

Avoid contact with eyes, skin, and clothing.[2][12]

[¢]

Wash hands thoroughly after handling.[12]

[¢]

Do not work alone.[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][12]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][12]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration. Seek immediate medical attention.[5][12]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5][12]

Spill and Waste Disposal

o Spills: In the event of a spill, evacuate the area and eliminate all ignition sources.[8] Absorb
the spill with an inert, non-combustible material such as sand or vermiculite.[1][12] Place the
absorbed material in a sealed container for proper disposal.[8]
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» Waste Disposal: Dispose of (7R)-7-Propan-2-yloxepan-2-one and any contaminated
materials as hazardous waste in accordance with local, state, and federal regulations. Do not
dispose of it down the drain.

Quantitative Data

As no specific data for (7R)-7-Propan-2-yloxepan-2-one is available, the following table
provides data for structurally related compounds, e-caprolactone and isopropy! ether, to give an
indication of potential properties.

(7R)-7-Propan-2-
Property e-Caprolactone Isopropyl Ether yloxepan-2-one
(Estimated)

Molecular Formula CéeH1002 CeH140 C10H1803
Molecular Weight 114.14 g/mol 102.17 g/mol 186.25 g/mol
Boiling Point 237 °C[1] 68 °C Not Available
Melting Point -1.5 °C[1] -86 °C Not Available
Flash Point 127 °C (open cup)[1] -28 °C Like-ly Flammable
(estimate < 60 °C)
Autoignition Temp. 204 °CJ[1] 443 °C Not Available
Solubility in Water Miscible[1] Slightly Soluble Not Available
Vapor Density 3.9 (air = 1[1] 3.5 (@r=1) Not Available

Experimental Protocols

The following is a representative protocol for a reaction that might involve a substituted lactone
like (7R)-7-Propan-2-yloxepan-2-one, such as a ring-opening polymerization. This is a
generalized procedure and must be adapted and optimized for specific experimental goals.

Ring-Opening Polymerization of (7R)-7-Propan-2-
yloxepan-2-one
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Objective: To synthesize a polymer from (7R)-7-Propan-2-yloxepan-2-one via ring-opening
polymerization.

Materials:

e (7R)-7-Propan-2-yloxepan-2-one
e Anhydrous toluene

« Initiator (e.g., tin(ll) octoate, a suitable metal alkoxide)
» Nitrogen or Argon gas supply

e Methanol

e Hexanes

e Schlenk flask and line

e Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Syringes and needles

Procedure:

e Preparation: Dry all glassware in an oven at >120 °C overnight and cool under a stream of
inert gas (nitrogen or argon).

» Reaction Setup: Assemble the Schlenk flask with a magnetic stir bar under a positive
pressure of inert gas.

» Reagent Addition:
o To the Schlenk flask, add (7R)-7-Propan-2-yloxepan-2-one (1 equivalent).

o Add anhydrous toluene via syringe to achieve the desired monomer concentration.
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o Add the initiator (e.g., tin(ll) octoate, typically at a monomer-to-initiator ratio of 100:1 to
500:1) via syringe.

e Polymerization:

o Immerse the flask in a preheated oil bath at the desired reaction temperature (e.g., 110
°C).

o Stir the reaction mixture for the specified time (e.g., 24-48 hours). Monitor the reaction
progress by taking small aliquots for analysis (e.g., *H NMR, GPC) if desired.

o Work-up:
o Cool the reaction mixture to room temperature.

o Precipitate the polymer by slowly adding the reaction solution to a beaker of cold methanol
or hexanes with vigorous stirring.

o Isolate the polymer by filtration.
o Wash the polymer with fresh methanol or hexanes.
o Dry the polymer under vacuum to a constant weight.

o Characterization: Characterize the resulting polymer using appropriate analytical techniques
(e.g., *H NMR for structure, GPC for molecular weight and dispersity, DSC for thermal
properties).

Visualizations
Safe Handling Workflow
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Figure 1: General Workflow for Safe Handling

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Safe Handling.
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Experimental Workflow: Ring-Opening Polymerization
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Figure 2: Workflow for Ring-Opening Polymerization
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Caption: Figure 2: Workflow for Ring-Opening Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b067224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

